Cas no 59737-02-9 (2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate)

2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate structure
59737-02-9 structure
Product name:2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate
CAS No:59737-02-9
MF:C20H23N2O+.C2H3O2-
MW:366.45344
CID:386837
PubChem ID:16205161

2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate Chemical and Physical Properties

Names and Identifiers

    • 2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate
    • 2-[2-[(4-methoxyphenyl)amino]vinyl]-1,3,3-trimethyl-3H-indolium acetate
    • 4-methoxy-N-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]aniline,acetate
    • 2-{(E)-2-[(4-methoxyphenyl)amino]ethenyl}-1,3,3-trimethyl-3H-indolium acetate
    • 59737-02-9
    • EINECS 261-896-9
    • NS00088339
    • Inchi: InChI=1S/C20H22N2O.C2H4O2/c1-20(2)17-7-5-6-8-18(17)22(3)19(20)13-14-21-15-9-11-16(23-4)12-10-15;1-2(3)4/h5-14H,1-4H3;1H3,(H,3,4)
    • InChI Key: XNYAFIMDLLJYPY-UHFFFAOYSA-N
    • SMILES: CC(=O)[O-].CC1(C2=CC=CC=C2[N+](=C1C=CNC3=CC=C(C=C3)OC)C)C

Computed Properties

  • Exact Mass: 366.19448
  • Monoisotopic Mass: 366.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 498
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.4

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